Cas no 208458-46-2 (Benzothiazole,4-methyl-5-nitro-)

• Product Name: Benzothiazole,4-methyl-5-nitro-
• CAS No: 208458-46-2
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 242010
• PubChem ID: 45077156
• Update Time: 2025-04-19

Benzothiazole,4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,4-methyl-5-nitro-
• Benzothiazole, 4-methyl-5-nitro- (9CI)
• SCHEMBL8581574
• Benzothiazole,4-methyl-5-nitro-(9ci)
• 208458-46-2

• Inchi： 1S/C8H6N2O2S/c1-5-6(10(11)12)2-3-7-8(5)9-4-13-7/h2-4H,1H3
• InChI Key： SJNUPSZBOVAZOR-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC(=C2C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 56.03